N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H16F3NO2/c21-20(22,23)13-7-5-12(6-8-13)19(25)24-14-9-10-18-16(11-14)15-3-1-2-4-17(15)26-18/h5-11H,1-4H2,(H,24,25)
• InChI Key: USEFNEAIZMFHQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H16F3NO2
• Molecular Weight: 359.3 g/mol

Description

N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide involves the regulation of various cellular pathways. The compound has been shown to inhibit the activity of certain enzymes and proteins involved in the development and progression of diseases. It has also been shown to activate certain cellular pathways that promote cell survival and growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide are complex and vary depending on the specific application. The compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide in lab experiments is its potential therapeutic applications. The compound has been shown to have significant antitumor and neuroprotective properties, making it a promising candidate for the development of new drugs. However, the complex synthesis method and the potential for toxicity limit its use in lab experiments.

Future Directions

There are several future directions for the study of N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide. One direction is the development of new drugs based on the compound's structure and mechanism of action. Another direction is the study of the compound's potential use in treating other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to determine the optimal dosage and toxicity levels of the compound.

Scientific Research Applications

N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and neuroprotective properties. The compound has also been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Synthesis routes and methods

Procedure details

Following the procedure of Example 1, tetrahydro-dibenzofuran-2-ylamine (1.0 g, 5.3 mmol), 4-(trifluoromethyl)benzoyl chloride (0.79 mL, 5.3 mmol), and pyridine (1.1 mL, 13 mmol) in acetonitrile (50 mL) provided N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-4-(trifluoromethyl)benzamide (1.1 g). MS (ESI) m/z 358 ([M−H]); m/z 360 ([M+H]+).